Cas no 1246609-13-1 (METHYL 1-BENZYLPIPERAZINE-2-CARBOXYLATE)

• Product Name: METHYL 1-BENZYLPIPERAZINE-2-CARBOXYLATE
• CAS No: 1246609-13-1
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• CID: 4564430
• Update Time: 2025-05-25

METHYL 1-BENZYLPIPERAZINE-2-CARBOXYLATE Chemical and Physical Properties

Names and Identifiers

• METHYL 1-BENZYLPIPERAZINE-2-CARBOXYLATE

• Inchi： 1S/C13H18N2O2/c1-17-13(16)12-9-14-7-8-15(12)10-11-5-3-2-4-6-11/h2-6,12,14H,7-10H2,1H3
• InChI Key： SQXCAHIDKZNQFO-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)CCNCC1C(OC)=O

Additional information on METHYL 1-BENZYLPIPERAZINE-2-CARBOXYLATE

METHYL 1-BENZYLPIPERAZINE-2-CARBOXYLATE (CAS No. 1246609-13-1): A Comprehensive Overview

METHYL 1-BENZYLPIPERAZINE-2-CARBOXYLATE, a compound with the chemical identifier CAS No. 1246609-13-1, has garnered significant attention in the field of pharmaceutical research due to its unique structural and pharmacological properties. This compound, characterized by its METHYL 1-BENZYLPIPERAZINE-2-CARBOXYLATE moiety, represents a promising candidate for further exploration in drug development, particularly in the context of central nervous system (CNS) disorders and potential therapeutic applications.

The chemical structure of METHYL 1-BENZYLPIPERAZINE-2-CARBOXYLATE consists of a piperazine ring substituted with a benzyl group at the N1 position and a carboxylate group at the C2 position, further modified by a methyl ester. This specific arrangement imparts distinct physicochemical properties that make it an attractive scaffold for medicinal chemists. The presence of both basic and acidic functionalities within the molecule allows for diverse interactions with biological targets, making it a versatile tool in drug discovery.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the pharmacophoric features of METHYL 1-BENZYLPIPERAZINE-2-CARBOXYLATE. Studies utilizing virtual screening and docking simulations have highlighted its potential binding affinity to various enzymes and receptors implicated in neurological disorders. Notably, preliminary research suggests that this compound may interact with serotonin receptors, particularly the 5-HT1A receptor, which is a key target in the treatment of anxiety and depression.

In vitro studies have demonstrated that METHYL 1-BENZYLPIPERAZINE-2-CARBOXYLATE exhibits notable pharmacological activity. For instance, its interaction with the 5-HT1A receptor has been associated with anxiolytic effects, making it a candidate for developing novel therapeutics for mental health conditions. Additionally, its ability to modulate other neurotransmitter systems, such as dopamine and norepinephrine, has opened up avenues for exploring its potential in treating cognitive disorders like Alzheimer's disease and Parkinson's disease.

The synthesis of METHYL 1-BENZYLPIPERAZINE-2-CARBOXYLATE involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include the formation of the piperazine core, followed by functionalization with the benzyl group and carboxylate moiety. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve regioselective modifications, enhancing the overall efficiency of the synthetic route.

From a regulatory perspective, METHYL 1-BENZYLPIPERAZINE-2-CARBOXYLATE falls under standard guidelines for pharmaceutical intermediates, ensuring compliance with safety and quality standards. Its handling and storage conditions are designed to maintain stability while minimizing degradation risks. As research progresses, ongoing studies aim to optimize synthetic pathways and explore novel derivatives to enhance its therapeutic potential.

The growing interest in METHYL 1-BENZYLPIPERAZINE-2-CARBOXYLATE underscores its significance in modern drug discovery. With continued research efforts focused on elucidating its mechanisms of action and optimizing its pharmacological profile, this compound holds promise for addressing unmet medical needs. Collaborative initiatives between academic institutions and pharmaceutical companies are likely to drive further innovation, paving the way for new therapeutic strategies.

In conclusion, METHYL 1-BENZYLPIPERAZINE-2-CARBOXYLATE (CAS No. 1246609-13-1) is a structurally intriguing compound with diverse pharmacological applications. Its unique chemical properties and potential interactions with key biological targets make it a valuable asset in pharmaceutical research. As advancements in synthetic chemistry and drug development methodologies continue to evolve, METHYL 1-BENZYLPIPERAZINE-2-CARBOXYLATE is poised to play a crucial role in shaping future therapeutic interventions.